Cas no 1705098-41-4 (4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705098-41-4
• MF: C₁₃H₂₀N₂O₃S₃
• MW: 348.504499435425
• CID: 5549717
• Update Time: 2025-07-21

4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-[(7-thiophen-2-yl-1,4-thiazepan-4-yl)sulfonyl]morpholine
• 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C13H20N2O3S3/c16-21(17,15-5-8-18-9-6-15)14-4-3-13(20-11-7-14)12-2-1-10-19-12/h1-2,10,13H,3-9,11H2
• InChI Key： WSVOQYKHKYFGLG-UHFFFAOYSA-N
• SMILES： C1OCCN(S(N2CCC(C3SC=CC=3)SCC2)(=O)=O)C1

Additional information on 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

Introduction to 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1705098-41-4)

4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane, identified by its Chemical Abstracts Service (CAS) number 1705098-41-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazepane class, a scaffold known for its broad biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of a morpholine-4-sulfonyl group and a thiophen-2-yl substituent, contribute to its unique chemical properties and biological interactions.

The morpholine-4-sulfonyl moiety is a key pharmacophore in many drug candidates, exhibiting properties such as solubility enhancement and improved bioavailability. This group is often incorporated into molecules designed to interact with biological targets in a specific manner. On the other hand, the thiophen-2-yl group introduces aromaticity and electronic characteristics that can influence the compound's reactivity and binding affinity. The combination of these two functional groups within the thiazepane core creates a complex system that warrants detailed investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such compounds more efficiently. Studies have shown that the structural arrangement of these heterocyclic systems can significantly impact their biological activity. For instance, the spatial orientation of the morpholine-4-sulfonyl and thiophen-2-yl groups relative to the thiazepane ring can modulate interactions with biological targets, such as enzymes and receptors. This has led to the development of novel strategies for designing molecules with enhanced pharmacological properties.

In the context of drug discovery, 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane represents a promising candidate for further exploration. Its unique structural features make it a versatile scaffold for developing new therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities. The compound's ability to serve as a building block for drug candidates is underscored by its compatibility with various synthetic methodologies, including cross-coupling reactions and sulfonamide formation.

The biological evaluation of this compound has revealed intriguing insights into its potential therapeutic applications. Preliminary studies suggest that it may exhibit properties relevant to areas such as anti-inflammatory, anti-viral, and anti-cancer research. These findings are supported by experimental data demonstrating interactions with key biological pathways. The compound's ability to modulate these pathways could make it a valuable asset in the development of new treatments for various diseases.

One of the most compelling aspects of 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications, enabling researchers to fine-tune its properties for specific applications. This flexibility has made it a subject of interest in both academic and industrial settings. Companies specializing in pharmaceutical research have been particularly keen on exploring its potential as a lead compound or intermediate.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the investigation of such compounds. Predictive models have been developed to assess the likelihood of success for different molecular structures, including those based on thiazepane scaffolds like 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane. These models take into account various factors such as physicochemical properties, predicted binding affinities, and metabolic stability, providing valuable insights into their potential as drug candidates.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological profile. Innovations in synthetic chemistry continue to enhance our ability to produce complex molecules like this one with high efficiency and purity. As our understanding of biological systems grows, so does the potential for discovering new therapeutic applications for compounds like 4-(morpholine-4-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane.

In conclusion, 1705098-41-4 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new treatments. As research progresses, we can expect further revelations about its potential applications across various therapeutic domains.